Cas no 14704-09-7 (Diphenidol Impurity 14)

Diphenidol Impurity 14 structure
Diphenidol Impurity 14 structure
Product Name:Diphenidol Impurity 14
CAS No:14704-09-7
MF:C15H16O2
MW:228.286344528198
CID:5730858
Update Time:2023-12-06

Diphenidol Impurity 14 Chemical and Physical Properties

Names and Identifiers

    • Benzhydrol, α-(methoxymethyl)- (7CI, 8CI)
    • α-(Methoxymethyl)-α-phenylbenzenemethanol (ACI)
    • 1-Hydroxy-2-methoxy-1,1-diphenylethane
    • 2-Methoxy-1,1-diphenylethanol
    • Diphenidol Impurity 14
    • Inchi： 1S/C15H16O2/c1-17-12-15(16,13-8-4-2-5-9-13)14-10-6-3-7-11-14/h2-11,16H,12H2,1H3
    • InChI Key： OBFNFHJIBBPOJT-UHFFFAOYSA-N
    • SMILES： OC(COC)(C1C=CC=CC=1)C1C=CC=CC=1

Diphenidol Impurity 14 Production Method

Production Method 1

591-51-5 591-51-5
4079-52-1 4079-52-1
14704-09-7 14704-09-7
Reaction Conditions
1.1 Solvents: Diethyl ether ,  Butyl ether ;  0 °C → rt; overnight, rt
1.2 Reagents: Ammonium chloride Solvents: Water ;  0 °C
Reference
Tandem Acid/Pd-Catalyzed Reductive Rearrangement of Glycol Derivatives
Schmidt, Tanno A.; Ciszek, Benjamin; Kathe, Prasad; Fleischer, Ivana, Chemistry - A European Journal, 2020, 26(16), 3641-3646

Production Method 2

3938-96-3 3938-96-3
14704-09-7 14704-09-7
4079-52-1 4079-52-1
Reaction Conditions
1.1 Solvents: Diethyl ether
Reference
Reaction of organometallic reagents with ethyl trifluoroacetate and diethyl oxalate. Formation of trifluoromethyl ketones and α-keto esters via stable tetrahedral adducts
Creary, Xavier, Journal of Organic Chemistry, 1987, 52(22), 5026-30

Production Method 3

119-61-9 119-61-9
14704-15-5 14704-15-5
14704-09-7 14704-09-7
464-72-2 464-72-2
Reaction Conditions
1.1 Solvents: Diethyl ether ,  Methyl, dimethoxy-
Reference
Methoxymethyllithium from chloromethyl methyl ether and lithium in methylal
Schoellkopf, Ulrich; Kueppers, Hermann; Traenckner, Hans J.; Pitteroff, Walter, Justus Liebigs Annalen der Chemie, 1967, 704, 120-5

Production Method 4

119-61-9 119-61-9
104267-19-8 104267-19-8
14704-09-7 14704-09-7
91-01-0 91-01-0
Reaction Conditions
1.1 Reagents: Lithium aluminum hydride Solvents: Diethyl ether
Reference
Photochemical electron-transfer reactions of 1,1-diarylethylenes
Mattes, Susan L.; Farid, Samir, Journal of the American Chemical Society, 1986, 108(23), 7356-61

Diphenidol Impurity 14 Raw materials

Diphenidol Impurity 14 Preparation Products

Diphenidol Impurity 14 Related Literature

14704-09-7 (Diphenidol Impurity 14) Related Products

Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.